Cas no 61637-91-0 (3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)-)

3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)- structure
61637-91-0 structure
Product Name:3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)-
CAS No:61637-91-0
MF:C6HF11O
MW:298.053980588913
CID:471868
PubChem ID:12530414
Update Time:2025-04-19

3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)-
    • 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)pentan-3-one
    • hexafluoroisopropyl pentafluoroethyl ketone
    • SCHEMBL2988549
    • DTXSID80501505
    • MQVIUJVDDOWJRO-UHFFFAOYSA-N
    • 61637-91-0
    • Inchi: 1S/C6HF11O/c7-3(8,6(15,16)17)2(18)1(4(9,10)11)5(12,13)14/h1H
    • InChI Key: MQVIUJVDDOWJRO-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(C(C(F)(F)F)C(F)(F)F)=O)F

Computed Properties

  • Exact Mass: 297.98513
  • Monoisotopic Mass: 297.98517443g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

3-Pentanone, 1,1,1,2,2,5,5,5-octafluoro-4-(trifluoromethyl)- Related Literature

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